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Compound of Interest

Compound Name: 4-(2-Ethylphenoxy)aniline

CAS No.: 383126-80-5

Cat. No.: B1321393

Get Quote

This guide provides essential, immediate safety and logistical information for the handling of 4-
(2-Ethylphenoxy)aniline. As a trusted partner in your research, we aim to provide value

beyond the product itself by equipping you with the knowledge to work safely and effectively.

The following procedural guidance is based on established safety protocols for structurally

similar aniline compounds and is designed to empower researchers, scientists, and drug

development professionals to mitigate risks in the laboratory.

Disclaimer: Specific safety data for 4-(2-Ethylphenoxy)aniline is not readily available.

Therefore, the recommendations outlined in this guide are based on the hazard profiles of

analogous compounds, such as 4-phenoxyaniline and other substituted anilines.[1][2][3] It is

imperative to handle this compound with a high degree of caution, assuming it possesses

similar or greater hazards than its structural relatives.

Hazard Identification and Risk Assessment
Aniline and its derivatives are known to be hazardous.[4][5][6] Based on data from similar

compounds, 4-(2-Ethylphenoxy)aniline should be treated as a substance that is potentially:
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Harmful if swallowed, in contact with skin, or if inhaled.[2][3][7]

A cause of serious eye irritation.[1][3][8]

A cause of skin irritation and may cause an allergic skin reaction.[1][2][3]

A cause of respiratory irritation.[1][2][3]

A thorough risk assessment should be conducted before any experiment involving this

compound.[9]

Personal Protective Equipment (PPE): Your First
Line of Defense
The use of appropriate personal protective equipment is mandatory to prevent exposure.[9]

The following table summarizes the required PPE for handling 4-(2-Ethylphenoxy)aniline.
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Protection Level Equipment Purpose and Rationale

Engineering Controls Certified Chemical Fume Hood

To minimize inhalation

exposure to dust or vapors.

Aniline compounds can have

significant vapor pressures,

and working in a well-

ventilated fume hood is crucial.

[4][9]

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Goggles are essential to

protect against splashes, while

a face shield offers broader

protection, particularly when

handling larger quantities or

during reactions with a

potential for splashing.[6][9]

[10]

Hand Protection

Chemical-Resistant Gloves

(Butyl, Neoprene, or Viton

recommended)

To prevent skin contact. Nitrile

gloves are not recommended

for prolonged use with aniline.

[11] Double-gloving is advised,

and gloves should be changed

frequently as all disposable

gloves have a degree of

permeability.[9]

Body Protection
Flame-Resistant Laboratory

Coat

To protect skin and personal

clothing from contamination.

The lab coat should be fully

buttoned.[6][9]

Foot Protection
Closed-Toe, Chemical-

Resistant Shoes

To protect feet from spills and

falling objects.[6][9]

Respiratory Protection NIOSH-Approved Respirator Required when working

outside of a fume hood or if

engineering controls are

deemed insufficient. The type
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of respirator will depend on the

specific conditions of use.[4][6]

[9]

Operational Plan: A Step-by-Step Guide to Safe
Handling
A systematic approach is critical for ensuring safety when handling 4-(2-Ethylphenoxy)aniline.

[9]

Pre-Handling Preparation
Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment.[9]

Emergency Equipment Check: Ensure that a safety shower, eyewash station, and

appropriate fire extinguisher are readily accessible and in good working order.[4][9]

Personnel Training: All personnel involved must be trained on the potential hazards of 4-(2-
Ethylphenoxy)aniline and the procedures outlined in this guide.[9]

Handling Procedures
Weighing: When weighing the solid compound, perform this task inside a chemical fume

hood or a ventilated balance enclosure to contain any dust.[9]

Dissolving: When preparing solutions, slowly add the solid 4-(2-Ethylphenoxy)aniline to the

solvent to prevent splashing.[9]

Workflow for Safe Handling
The following diagram illustrates the essential workflow for safely handling 4-(2-
Ethylphenoxy)aniline from preparation to disposal.
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Caption: Workflow for handling 4-(2-Ethylphenoxy)aniline.
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Decontamination and Disposal Plan
Proper decontamination and waste disposal are crucial to prevent environmental contamination

and ensure regulatory compliance.[6]

Decontamination
Work Area: After each use, wipe down the work area within the fume hood with an

appropriate solvent and cleaning agent.[9]

PPE Removal: To avoid cross-contamination, remove PPE in the correct order: gloves first,

followed by the face shield and goggles, and then the lab coat.[9] Always wash hands

thoroughly with soap and water after removing all PPE.[1][9]

Disposal
All waste containing 4-(2-Ethylphenoxy)aniline must be treated as hazardous waste.[6][11]

Solid Waste: Collect all contaminated disposable materials (e.g., gloves, bench paper,

pipette tips) in a clearly labeled, sealed plastic bag or container designated for "Toxic

Chemical Waste".[6]

Liquid Waste: Collect all solutions containing 4-(2-Ethylphenoxy)aniline in a dedicated,

sealed, and properly labeled hazardous waste container. The label should clearly state

"Hazardous Waste: 4-(2-Ethylphenoxy)aniline" and include the appropriate hazard

symbols.[6]

Sharps: Dispose of any contaminated sharps (e.g., needles, razor blades) in a designated,

puncture-proof sharps container.[9]

Do not dispose of aniline waste down the drain or in the regular waste stream.[11]

Emergency Procedures
In Case of Skin Contact: Immediately wash the affected area with copious amounts of soap

and water for at least 15 minutes and seek medical attention.[2][6] Remove contaminated

clothing.[1][6]
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In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][2]

In Case of Inhalation: Move the individual to fresh air. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[1][2]

In Case of Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth

with water and give them plenty of water to drink. Seek immediate medical attention.[2][8]

In Case of a Spill: Evacuate the immediate area.[6] Ensure proper ventilation if it is safe to

do so. Wearing the appropriate PPE, contain the spill using a chemical spill kit with an inert

absorbent material.[6][11] Collect the absorbed material into a sealed, labeled hazardous

waste container.[2][6] Decontaminate the spill area with a suitable cleaning agent.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Phone: (601) 213-4426
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